Lipophilicity Differentiation vs. Non-Fluorinated Analog
The computed XLogP3-AA for 4-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one is 1.5 [1]. For the non-fluorinated comparator 4-(4-methylphenyl)pyrrolidin-2-one (CAS 55656-95-6), the estimated XLogP3-AA is approximately 1.2, based on the removal of the fluorine substituent and standard fragment-based lipophilicity contributions. The incorporation of fluorine at the 3-position of the phenyl ring increases lipophilicity by approximately 0.3 log units, which is consistent with the well-documented effect of aryl fluorination on compound LogP [2]. This shift has implications for membrane permeability and non-specific protein binding in biological assays.
| Evidence Dimension | Computed lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3-AA = 1.5 |
| Comparator Or Baseline | 4-(4-Methylphenyl)pyrrolidin-2-one: XLogP3-AA ≈ 1.2 (estimated by fragment subtraction) |
| Quantified Difference | ΔXLogP3-AA ≈ +0.3 log units for the fluorinated target compound |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2021.05.07); comparator value estimated from fragment-based lipophilicity contribution of aromatic fluorine |
Why This Matters
The ~0.3 log unit difference in lipophilicity between the fluorinated target and its non-fluorinated analog is meaningful in lead optimization campaigns, where incremental logP adjustments of 0.2–0.5 units can substantially affect membrane permeability, metabolic stability, and off-target binding profiles, thereby influencing both in vitro assay interpretability and downstream ADME outcomes.
- [1] PubChem. 4-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one, CID 66106292. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66106292 View Source
- [2] Böhm, H.J., Banner, D., Bendels, S., Kansy, M., Kuhn, B., Müller, K., Obst-Sander, U., Stahl, M. Fluorine in Medicinal Chemistry. ChemBioChem 2004, 5 (5), 637–643. View Source
